Cas no 16525-31-8 (Hexanethioamide)

Hexanethioamide is a thiourea derivative characterized by the presence of a hexyl group attached to a thioamide functional group. This compound is primarily utilized in organic synthesis and coordination chemistry due to its ability to act as a ligand, forming stable complexes with various metal ions. Its structural properties make it valuable in catalytic applications and as a precursor in the preparation of heterocyclic compounds. Hexanethioamide exhibits moderate solubility in polar organic solvents, facilitating its use in solution-phase reactions. The compound's stability and reactivity under controlled conditions make it a practical choice for research and industrial applications requiring precise thiocarbonyl-based reagents.

Hexanethioamide structure

Product Name:Hexanethioamide

CAS No:16525-31-8

MF:C₆H₁₃NS

MW:131.23912024498

CID:1344978

PubChem ID:14364693

Update Time:2025-06-08

Hexanethioamide Chemical and Physical Properties

Names and Identifiers

- Hexanethioamide
- Thiohexylamid
- Capronsaeure-thioamid
- hexanethioic acid amide
- AGN-PC-00169U
- Thio-caproamid
- EN300-53644
- AC1Q2VOH
- AG-E-14864
- thiohexanamide
- hexanethioacid amide
- AKOS000156736
- ZINC19277392
- CTK4D2031
- Thiohexylamid; Capronsaeure-thioamid; hexanethioic acid amide; AGN-PC-00169U; Thio-caproamid; EN300-53644; AC1Q2VOH; AG-E-14864; thiohexanamide; hexanethioacid amide; AKOS000156736; ZINC19277392; CTK4D2031;
- DTXSID20559409
- SY174654
- W19000
- SCHEMBL13315301
- MFCD09810087
- SCHEMBL1776587
- 16525-31-8
- SDELOLXCTBXEAW-UHFFFAOYSA-N
- WS-02155
- hexanethioamide(WXC09831)
- Inchi： 1S/C6H13NS/c1-2-3-4-5-6(7)8/h2-5H2,1H3,(H2,7,8)
- InChI Key： SDELOLXCTBXEAW-UHFFFAOYSA-N
- SMILES： S=C(CCCCC)N

Computed Properties

Exact Mass: 131.07699
Monoisotopic Mass: 131.07687059g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 70.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 58.1Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 198.5±23.0 °C at 760 mmHg
Flash Point: 73.9±22.6 °C
PSA: 26.02
Vapor Pressure: 0.4±0.4 mmHg at 25°C

Hexanethioamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Hexanethioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H291158-25mg	hexanethioamide	16525-31-8		25mg	$ 50.00	2022-06-04
TRC	H291158-50mg	hexanethioamide	16525-31-8		50mg	$ 70.00	2022-06-04
TRC	H291158-250mg	hexanethioamide	16525-31-8		250mg	$ 275.00	2022-06-04
Enamine	EN300-53644-0.05g	hexanethioamide	16525-31-8	99%	0.05g	$64.0	2023-02-10
Enamine	EN300-53644-0.1g	hexanethioamide	16525-31-8	99%	0.1g	$77.0	2023-02-10
Enamine	EN300-53644-0.25g	hexanethioamide	16525-31-8	99%	0.25g	$110.0	2023-02-10
Enamine	EN300-53644-0.5g	hexanethioamide	16525-31-8	99%	0.5g	$209.0	2023-02-10
Enamine	EN300-53644-1.0g	hexanethioamide	16525-31-8	99%	1.0g	$299.0	2023-02-10
Enamine	EN300-53644-2.5g	hexanethioamide	16525-31-8	99%	2.5g	$586.0	2023-02-10
Enamine	EN300-53644-5.0g	hexanethioamide	16525-31-8	99%	5.0g	$866.0	2023-02-10